4-[5-(4-fluorophenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]benzenesulfonamide

• IUPAC Name: 4-[3-(4-fluorophenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]benzenesulfonamide
• InChI: InChI=1S/C21H18FN3O2S/c22-17-8-6-16(7-9-17)21-14-20(15-4-2-1-3-5-15)24-25(21)18-10-12-19(13-11-18)28(23,26)27/h1-13,21H,14H2,(H2,23,26,27)
• InChI Key: XIXJFFXXLOPVMW-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C2=CC=CC=C2)C3=CC=C(C=C3)S(=O)(=O)N)C4=CC=C(C=C4)F
• Molecular Formula: C21H18FN3O2S
• Molecular Weight: 395.5 g/mol

Description

4-[5-(4-fluorophenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]benzenesulfonamide, also known as PF-04457845, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound was developed by Pfizer as a selective and potent inhibitor of the fatty acid amide hydrolase (FAAH) enzyme, which is responsible for breaking down endocannabinoids in the body.

Scientific Research Applications

Cytotoxic and Carbonic Anhydrase Inhibitory Effects

A study by Gul et al. (2016) synthesized compounds including 4-[5-(4-fluorophenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]benzenesulfonamides and investigated their cytotoxic and carbonic anhydrase (CA) inhibitory effects. They found that these compounds showed good inhibition of human carbonic anhydrase IX and XII, which are potential targets in cancer therapy due to their role in tumor acidification. The study identified specific compounds that demonstrated high tumor selectivity and potency, suggesting their potential as novel anticancer agents (Gul, Mete, Eren, Sakagami, Yamali, & Supuran, 2016).

Potential Anti-Tumor Activity

Another research conducted by the same group in 2016 synthesized similar compounds and evaluated their cytotoxic activities. The study revealed that certain derivatives showed interesting cytotoxic activities, indicating their potential in anti-tumor activity studies. These compounds were also found to strongly inhibit cytosolic isoforms of human carbonic anhydrase (Gul, Tuğrak, Sakagami, Taslimi, Gulcin, & Supuran, 2016).

Lead Compounds for Anticancer Drug Development

In a 2018 study by Gul et al., several compounds including 4-[5-(4-fluorophenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]benzenesulfonamides were synthesized and their anticancer and CA inhibitory effects were evaluated. The study identified compounds with high Potency-Selectivity Expression (PSE) values and selective inhibition of human CA isoenzymes, highlighting their potential as lead compounds in the development of new anticancer drugs (Gul, Yamali, Sakagami, Angeli, Leitāns, Kazaks, Tārs, Ozmen Ozgun, & Supuran, 2018).

Fluorometric “Turn-off” Sensing for Hg2+

A study in 2018 by Bozkurt and Gul utilized a pyrazoline derivative (related to the compound ) for metal ion selectivity based on fluorometric detection. This derivative demonstrated a significant decrease in fluorescence intensity in the presence of Hg2+ ions, suggesting its potential use as a selective fluorometric "turn-off" sensor for mercury detection (Bozkurt & Gul, 2018).